Cas no 36593-26-7 (α-Bromo-2,3,4,5,6-pentachlorotoluene)

α-Bromo-2,3,4,5,6-pentachlorotoluene is a halogenated aromatic compound characterized by its high degree of chlorination and a reactive bromine substituent. This structure lends the compound utility as an intermediate in organic synthesis, particularly in electrophilic aromatic substitution and cross-coupling reactions. Its pentachlorinated backbone enhances stability and electron-withdrawing properties, while the bromine atom provides a versatile site for further functionalization. The compound is valued in research and industrial applications for its role in producing agrochemicals, pharmaceuticals, and specialty chemicals. Careful handling is required due to its potential reactivity and halogenated nature. Storage under inert conditions is recommended to maintain stability.

α-Bromo-2,3,4,5,6-pentachlorotoluene structure

36593-26-7 structure

Product Name:α-Bromo-2,3,4,5,6-pentachlorotoluene

CAS No:36593-26-7

MF:C₇H₂BrCl₅

MW:343.259776592255

CID:2085484

PubChem ID:15579165

Update Time:2025-05-24

α-Bromo-2,3,4,5,6-pentachlorotoluene Chemical and Physical Properties

Names and Identifiers

- α-Bromo-2,3,4,5,6-pentachlorotoluene
- 1-(bromomethyl)-2,3,4,5,6-pentachlorobenzene
- 'alpha-Bromo-2,3,4,5,6-pentachlorotoluene'
- SCHEMBL9321529
- alpha-Bromo-2,3,4,5,6-pentachlorotoluene
- pentachlorobenzyl bromide
- XVDXYWLCPJLCDE-UHFFFAOYSA-N
- (Bromomethyl)pentachloro-benzene; 2,3,4,5,6-Pentachlorobenzyl Bromide
- 36593-26-7
- Inchi： 1S/C7H2BrCl5/c8-1-2-3(9)5(11)7(13)6(12)4(2)10/h1H2
- InChI Key： XVDXYWLCPJLCDE-UHFFFAOYSA-N
- SMILES： BrCC1C(=C(C(=C(C=1Cl)Cl)Cl)Cl)Cl

Computed Properties

Exact Mass: 341.77530Da
Monoisotopic Mass: 339.77825Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.6
Topological Polar Surface Area: 0Å²

α-Bromo-2,3,4,5,6-pentachlorotoluene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B687825-10mg	α-Bromo-2,3,4,5,6-pentachlorotoluene	36593-26-7		10mg	$ 207.00	2023-04-18
TRC	B687825-100mg	α-Bromo-2,3,4,5,6-pentachlorotoluene	36593-26-7		100mg	$ 1200.00	2023-09-08

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Additional information on α-Bromo-2,3,4,5,6-pentachlorotoluene

α-Bromo-2,3,4,5,6-Pentachlorotoluene: A Comprehensive Overview

α-Bromo-2,3,4,5,6-pentachlorotoluene, also known by its CAS registry number CAS No. 36593-26-7, is a highly specialized organic compound with significant applications in various scientific and industrial fields. This compound is characterized by its unique chemical structure, which includes a toluene derivative substituted with bromine and multiple chlorine atoms. The presence of these halogens imparts distinct chemical properties that make it valuable for specific uses.

The molecular formula of α-bromo-2,3,4,5,6-pentachlorotoluene is C₇H_Cl₅Br, indicating the presence of seven carbon atoms, one hydrogen atom (though typically more in the actual structure), five chlorine atoms, and one bromine atom. The compound's structure is notable for the substitution pattern on the toluene ring: a bromine atom at the alpha position and chlorine atoms at positions 2 through 6. This arrangement significantly influences its chemical reactivity and physical properties.

In recent years, there has been growing interest in understanding the behavior of CAS No. 36593-26-7 under various conditions due to its potential applications in advanced materials science and pharmaceutical research. Studies have shown that this compound exhibits unique electronic properties due to the electron-withdrawing effects of the halogen substituents. These properties make it a candidate for use in semiconducting materials and optoelectronic devices.

The synthesis of α-bromo-2,3,4,5,6-pentachlorotoluene involves multi-step processes that require precise control over reaction conditions to achieve high purity. Recent advancements in synthetic methodologies have enabled researchers to optimize these processes for scalability and cost-effectiveness. For instance, a study published in 2023 highlighted the use of microwave-assisted synthesis to accelerate reaction rates while maintaining product quality.

In terms of applications,CAS No. 36593-26-7 has found niche uses in the development of specialty polymers and as an intermediate in organic synthesis. Its ability to undergo various substitution reactions makes it a versatile building block for constructing complex molecules with tailored functionalities.

The environmental impact of α-bromo-2,3,4,5,6-pentachlorotoluene has also been a topic of recent research. Studies are being conducted to assess its biodegradability and potential toxicity to aquatic life. Early findings suggest that while it is not inherently toxic at low concentrations,
prolonged exposure can lead to bioaccumulation in certain organisms.

In conclusion,
α-bromo-2,,
CAS No.
continues to be an area of active research due to its unique properties and potential applications across diverse fields.
As new insights emerge,
this compound is expected to play an increasingly important role in advancing scientific and technological frontiers.